Cas no 2138307-14-7 (3-cyclobutyloxy-2,2-difluoro-N-methylpropan-1-amine)

• Product Name: 3-cyclobutyloxy-2,2-difluoro-N-methylpropan-1-amine
• CAS No: 2138307-14-7
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 5300956
• Update Time: 2025-05-22

3-cyclobutyloxy-2,2-difluoro-N-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (3-cyclobutoxy-2,2-difluoropropyl)(methyl)amine
• 3-cyclobutyloxy-2,2-difluoro-N-methylpropan-1-amine
• 1-Propanamine, 3-(cyclobutyloxy)-2,2-difluoro-N-methyl-

• Inchi： 1S/C8H15F2NO/c1-11-5-8(9,10)6-12-7-3-2-4-7/h7,11H,2-6H2,1H3
• InChI Key： JXIYPNXZEKDCGY-UHFFFAOYSA-N
• SMILES： FC(CNC)(COC1CCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 137
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3

Additional information on 3-cyclobutyloxy-2,2-difluoro-N-methylpropan-1-amine

3-Cyclobutyloxy-2,2-Difluoro-N-Methylpropan-1-Amine: A Comprehensive Overview

3-Cyclobutyloxy-2,2-difluoro-N-methylpropan-1-amine (CAS No. 2138307-14-7) is a versatile compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis and material science. This compound, characterized by its cyclobutoxy group and fluorinated alkyl chain, exhibits intriguing properties that make it a valuable building block in modern chemistry. In this article, we will delve into its structural features, synthesis methods, applications, and recent advancements in research.

The molecular structure of 3-cyclobutyloxy-2,2-difluoro-N-methylpropan-1-amine is defined by its cyclobutoxy moiety attached to a difluorinated propane backbone. The cyclobutoxy group introduces rigidity and strain into the molecule, which can influence its reactivity and physical properties. The presence of two fluorine atoms on the propane chain enhances the compound's electronic properties, making it suitable for various applications in drug design and materials science. Recent studies have highlighted the potential of this compound as a precursor for bioactive molecules due to its ability to participate in nucleophilic substitutions and other key organic reactions.

One of the most notable aspects of 3-cyclobutyloxy-2,2-difluoro-N-methylpropan-1-amine is its role in medicinal chemistry. Researchers have explored its use as an intermediate in the synthesis of complex bioactive compounds. For instance, the cyclobutoxy group can act as a directing unit for further functionalization, enabling the creation of molecules with specific pharmacological profiles. Fluorine atoms, known for their lipophilic nature and ability to enhance drug absorption, further augment the compound's utility in drug discovery.

Recent advancements in synthetic methodologies have made it possible to produce 3-cyclobutyloxy-2,2-difluoro-N-methylpropan-1-amine with high efficiency and purity. One such method involves the nucleophilic substitution of a suitable alkyl halide with a cyclobutoxy anion. This approach not only simplifies the synthesis process but also ensures scalability for industrial applications. Additionally, researchers have investigated the use of transition metal catalysts to facilitate key steps in the synthesis pathway, further enhancing the compound's accessibility.

In terms of applications, 3-cyclobutyloxy-2,2-difluoro-N-methylpropan-1-amine has shown promise in polymer science as well. Its unique combination of rigidity and fluorine atoms makes it an ideal candidate for developing advanced polymers with tailored mechanical and thermal properties. Recent studies have demonstrated its potential as a monomer for synthesizing high-performance polymers that exhibit excellent thermal stability and mechanical strength.

The environmental impact of 3-cyclobutyloxy-2,2-difluoro-N-methylpropan-1-amine is another critical area of research. As industries increasingly prioritize sustainability, understanding the compound's biodegradation pathways and ecological effects becomes essential. Preliminary studies suggest that under certain conditions, the compound can undergo microbial degradation; however, further research is required to fully assess its environmental footprint.

In conclusion, 3-cyclobutyloxy-2,2-difluoro-N-methylpropan-1-amine (CAS No. 2138307-14-) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure enables it to serve as a valuable building block in organic synthesis while offering opportunities for innovation in materials science and drug discovery. As research continues to uncover new facets of this compound's potential, it is poised to play an increasingly important role in advancing modern chemistry.